2-(N-methyl-2-indanylamino)acetamide

• CAS RN: 202914-19-0
• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• IUPAC Name: 2-[2,3-dihydro-1H-inden-2-yl(methyl)amino]acetamide
• InChI: InChI=1S/C12H16N2O/c1-14(8-12(13)15)11-6-9-4-2-3-5-10(9)7-11/h2-5,11H,6-8H2,1H3,(H2,13,15)
• InChI Key: FTEUFBQBZNRJGQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N)C1CC2=CC=CC=C2C1

Description

2-(N-methyl-2-indanylamino)acetamide is a useful research compound. Its molecular formula is C12H16N2O and its molecular weight is 204.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(2-indanylamino)acetamide (0.016 moles, 3.00 g) is dissolved in methanol (60 ml), and potassium carbonate (0.016 moles, 2.18 g) is added under stirring. Methyl iodide (0.028 moles, 4.14 g) is dropped therein at r.t. in 15 minutes. The mixture is reacted for 4 hours at r.t., then evaporated under vacuum. The resulting solid is taken up into water (100 ml), the aqueous solution is extracted with ethyl acetate (3×150 ml). The organic solution is dried over sodium sulfate, then evaporated under vacuum to obtain an oil which is chromatographed under medium pressure through silica gel (eluent chloroform:methanol=90:10) Yield: 1.31 g (40%)--m.p.=122-123° C.